5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide, also known as CIOX, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CIOX is a heterocyclic compound that contains both an isoxazole and an oxazole ring, making it an interesting molecule for studying its chemical and biological properties.
Scientific Research Applications
Antitumor Applications
Research has identified compounds with structural similarities to 5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide demonstrating antitumor activities. For instance, studies on imidazotetrazines, which share a related chemical framework, have shown broad-spectrum antitumor activities, particularly against leukemia, highlighting the potential of such compounds in cancer research (Stevens et al., 1984).
Catalytic Activation and Synthesis
Compounds derived from isoxazole and oxazole moieties have been utilized in catalytic activations. Specifically, bidentate auxiliaries derived from isoxazole-3-carboxamide have been employed for palladium-catalyzed C(sp(3))-H bond activation, facilitating the synthesis of non-natural amino acids. This represents a significant application in the development of novel organic synthesis methodologies (Pasunooti et al., 2015).
Antimicrobial Agents
The synthesis and evaluation of compounds incorporating the oxazole and isoxazole scaffolds have demonstrated antimicrobial properties. Notably, quinazolinone and thiazolidinone derivatives have shown efficacy against a range of bacterial and fungal species, indicating their potential as antimicrobial agents (Desai et al., 2011).
Chemical Synthesis and Structural Analysis
Research on oxazoles as masked forms of activated carboxylic acids has opened pathways for the synthesis of macrolides and other complex molecules. This application is crucial for the development of novel therapeutic agents and for advancing synthetic chemistry (Wasserman et al., 1981).
Chemoprotective and Radioprotective Properties
Studies on N-(2,4-dichlorophenyl)-5-methyl-1,2-oxazole-3-carboxamide (UTL-5g) have revealed its potential as a chemoprotector and radioprotector. This compound, related to the query chemical, has shown efficacy in protecting against the toxic effects of chemotherapy and radiation, offering insights into the development of protective agents for cancer treatment (Zhang et al., 2014).
properties
IUPAC Name |
5-(4-chlorophenyl)-N-(1,2-oxazol-3-yl)-1,3-oxazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8ClN3O3/c14-9-3-1-8(2-4-9)10-7-15-13(20-10)12(18)16-11-5-6-19-17-11/h1-7H,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRZVTSBCPOECNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(O2)C(=O)NC3=NOC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-chlorophenyl)-N-(isoxazol-3-yl)oxazole-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.